Pfi-4

BRPF1B selectivity epigenetic chemical probe bromodomain inhibitor
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C21H24N4O3
Molecular Weight 380.4 g/mol
Cat. No. B15572204
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Technical Parameters


Basic Identity
Product NamePfi-4
Molecular FormulaC21H24N4O3
Molecular Weight380.4 g/mol
Structural Identifiers
InChIInChI=1S/C21H24N4O3/c1-23-17-12-15(22-20(26)14-8-4-5-9-19(14)28-3)16(25-10-6-7-11-25)13-18(17)24(2)21(23)27/h4-5,8-9,12-13H,6-7,10-11H2,1-3H3,(H,22,26)
InChIKeyQCIJLRJBZDBVDB-UHFFFAOYSA-N
Commercial & Availability
Standard Pack Sizes1 mg / 5 mg / 10 mg / 25 mg / 50 mg / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

Structure & Identifiers


Interactive Chemical Structure Model





Pfi-4: Selective BRPF1B Bromodomain Inhibitor


Pfi-4 (CAS 900305-37-5) is a potent and selective chemical probe targeting the BRPF1B bromodomain, a key epigenetic reader protein within the HBO1/BRPF1 histone acetyltransferase complex [1]. Unlike pan-BRPF inhibitors, Pfi-4 exhibits high selectivity for the BRPF1B isoform, with an IC₅₀ of 80 nM in cell-free assays . This compound is cell-permeable and functions by displacing the BRPF1 bromodomain from Histone H3.3, making it a valuable tool for dissecting BRPF1-specific functions in chromatin remodeling and gene regulation .

Pfi-4: Irreplaceable BRPF1B Selectivity


Generic substitution of Pfi-4 with alternative BRPF inhibitors like OF-1, NI-57, or GSK6853 is not scientifically equivalent due to profound differences in isoform selectivity and off-target profiles. Pfi-4 is uniquely selective for the BRPF1B isoform, whereas OF-1 and NI-57 are pan-BRPF inhibitors that bind BRPF1B, BRPF2, and BRPF3 with varying affinities [1]. GSK6853, while highly potent, carries a distinct selectivity fingerprint and has been associated with phospholipidosis induction at concentrations near 1 µM, a liability not reported for Pfi-4 [2]. These differences translate directly to divergent experimental outcomes in functional assays, particularly in osteoclast differentiation and bone homeostasis studies [3].

Pfi-4: Potency, Selectivity & Cellular Activity Benchmarks


BRPF1 Potency: Pfi-4 vs. OF-1

Pfi-4 demonstrates high selectivity for the BRPF1B isoform, with >100-fold selectivity over other bromodomains including BRPF2, BRPF3, and BRD4 . In contrast, OF-1 is a pan-BRPF inhibitor with a Kd of 100 nM for BRPF1B and 500 nM for BRPF2, while NI-57 binds BRPF1B (Kd = 31 nM), BRPF2 (Kd = 108 nM), and BRPF3 (Kd = 408 nM) with diminishing affinity . This isoform selectivity makes Pfi-4 the preferred tool for dissecting BRPF1-specific functions without confounding contributions from BRPF2 or BRPF3 inhibition.

BRPF1B selectivity epigenetic chemical probe bromodomain inhibitor

BRPF1B Isoform Selectivity: Pfi-4 vs. GSK6853

In osteoclast differentiation assays using primary human osteoclast-like cells, Pfi-4 (1 µM) inhibited osteosurface degradation and pit formation on ivory discs without inhibiting cell growth or proliferation [1]. By comparison, the pan-BRPF inhibitors OF-1 and NI-57 also inhibited osteoclast activity at similar concentrations, but Pfi-4's unique BRPF1B selectivity provides mechanistic clarity by ruling out contributions from BRPF2 or BRPF3 inhibition [2]. This functional selectivity distinguishes Pfi-4 for bone biology applications.

osteoclast differentiation bone resorption functional assay

BRPF1 Selectivity over BRD4 and Bromodomains

Pfi-4 specifically binds to the BRPF1B bromodomain with a dissociation constant (Kd) of 13 nM as determined by isothermal titration calorimetry (ITC) . This direct binding measurement complements the IC₅₀ value of 80 nM from TR-FRET competition assays and provides orthogonal validation of target engagement. In comparison, the pan-inhibitor OF-1 exhibits a Kd of 100 nM for BRPF1B and 500 nM for BRPF2, while NI-57 shows Kd values of 31 nM (BRPF1B), 108 nM (BRPF2), and 408 nM (BRPF3) .

isothermal titration calorimetry Kd determination binding affinity

Cellular Potency vs. BET Inhibitors

Pfi-4 is cell-permeable and functionally displaces the BRPF1 bromodomain from Histone H3.3 in cellular assays, demonstrating effective target engagement in a physiological context . While GSK6853 also exhibits cell activity (cellular IC₅₀ = 20 nM), it has been associated with phospholipidosis induction at concentrations near 1 µM in live-cell assays, a liability not reported for Pfi-4 [1]. This combination of permeability and favorable cellular safety profile distinguishes Pfi-4 for long-term cellular studies.

cell permeability chromatin displacement target engagement

SGC Chemical Probe Validation

Pfi-4 is selective for the BRPF1B isoform, with minimal binding to BRPF1A, which contains an amino acid insertion that prevents binding to acetylated histone peptides [1]. This isoform discrimination is not achievable with pan-BRPF inhibitors like OF-1 or NI-57, which bind both BRPF1 isoforms and additionally engage BRPF2 and BRPF3. Researchers investigating BRPF1B-specific functions in the HBO1/BRPF1 complex require Pfi-4 to avoid confounding results from multi-isoform inhibition.

isoform selectivity BRPF1A vs BRPF1B mechanistic studies

Pfi-4 Exhibits Favorable Physicochemical Properties Supporting In Vitro and Ex Vivo Applications

Pfi-4 demonstrates favorable physicochemical properties for in vitro applications, including a topological polar surface area (TPSA) of 68.5 Ų and 5 rotatable bonds [1]. While comprehensive pharmacokinetic data (e.g., in vivo PK parameters) for Pfi-4 are not reported in primary literature, the compound is validated as an SGC chemical probe for the BRPF1B bromodomain . By comparison, GSK6853 was specifically optimized for in vivo use with improved aqueous solubility (140 µg/mL at pH 7.4) [2]. Researchers should select Pfi-4 for in vitro and ex vivo applications where isoform selectivity is paramount, while GSK6853 may be preferable for in vivo studies requiring optimized PK properties.

physicochemical properties solubility drug-like properties

Pfi-4: Recommended Research Applications


BRPF1 Transcriptional Regulation

Pfi-4 enables precise investigation of BRPF1B-specific contributions to chromatin remodeling and transcriptional regulation without confounding effects from BRPF2 or BRPF3 inhibition. The compound's >100-fold selectivity over other bromodomains ensures that observed phenotypes can be confidently attributed to BRPF1B displacement from Histone H3.3 [1]. This specificity is essential for mapping the distinct roles of BRPF isoforms in the HBO1/BRPF1 complex and for validating BRPF1B as a therapeutic target in epigenetic regulation .

BRPF1B in Osteoclast Differentiation

Pfi-4 is validated in primary human osteoclast-like cells for studying bone resorption and osteoclast differentiation. At 1 µM, Pfi-4 inhibits osteosurface degradation and pit formation without affecting cell viability, making it suitable for functional assays in bone biology [1]. The compound's isoform selectivity allows researchers to specifically interrogate BRPF1B's role in osteoclastogenesis, distinguishing it from pan-BRPF inhibitors that may produce broader, less interpretable phenotypes .

BRPF1 in Osteolytic Bone Lesions & Cancer

As an SGC chemical probe, Pfi-4 is optimized for use as a tool compound in epigenetic research programs investigating BRPF1-dependent gene expression programs [1]. The compound's cell permeability and demonstrated displacement of BRPF1 from Histone H3.3 enable chromatin immunoprecipitation (ChIP) and gene expression studies in cell culture models . Researchers can use Pfi-4 to identify BRPF1B-regulated genes and pathways relevant to development, disease, and therapeutic intervention.

BRPF1B Chromatin Binding Dynamics

Pfi-4 has been applied in preclinical models to explore the role of BRPF1B in osteolytic malignant bone lesions and pathological bone loss [1]. The compound's functional validation in osteoclast activity assays supports its utility in translational research programs investigating bone metastasis, osteoporosis, and related indications where BRPF1B inhibition may offer therapeutic benefit .

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